Cas no 1138480-98-4 (Methyl 6-oxospiro[3.3]heptane-2-carboxylate)

• Product Name: Methyl 6-oxospiro[3.3]heptane-2-carboxylate
• CAS No: 1138480-98-4
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• MDL: MFCD20922770
• CID: 1040687
• PubChem ID: 57415831
• Update Time: 2025-04-20

Methyl 6-oxospiro[3.3]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-oxospiro[3.3]heptane-2-carboxylate
• 6-oxo-Spiro[3.3]heptane-2-carboxylic acid methyl ester
• methyl 2-oxospiro[3.3]heptane-6-carboxylate
• AK103686
• Spiro[3.3]heptane-2-carboxylic acid, 6-oxo-, methyl ester
• KPVYGLFZWUGNOJ-UHFFFAOYSA-N
• 2338AA
• PB30431
• FCH1612902
• OR317091
• AB0088709
• ST1070433
• AX8235225
• AM20070568
• 6-Oxospiro[3.3]hep
• 6-Oxospiro[3.3]heptane-2-carboxylic acid methyl ester
• Spiro[3.3]heptane-2-carboxy
• SCHEMBL15166836
• SY097521
• MFCD20922770
• EN300-3012294
• DTXSID00725524
• 1138480-98-4
• Spiro[3.3]heptane-2-carboxylic acid, 6-oxo-,methyl ester
• A894303
• Methyl 6-oxospiro[3.3]heptane-2-carboxylate, 95%
• AKOS016006142
• CS-0048921
• METHYL6-OXOSPIRO[3.3]HEPTANE-2-CARBOXYLATE
• AS-34347
• DA-35945

• MDL： MFCD20922770
• Inchi： 1S/C9H12O3/c1-12-8(11)6-2-9(3-6)4-7(10)5-9/h6H,2-5H2,1H3
• InChI Key： KPVYGLFZWUGNOJ-UHFFFAOYSA-N
• SMILES： O=C1CC2(C1)CC(C(=O)OC)C2

Computed Properties

• Exact Mass: 168.078644241g/mol
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 0.1